Cas no 1198016-41-9 (5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde)
1198016-41-9 structure
Product Name:5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
CAS No:1198016-41-9
MF:C7H6ClNO2
MW:171.581040859222
CID:1101444
PubChem ID:58001785
Update Time:2025-04-20
5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
- 5-chloro-6-(hydroxymethyl)nicotinaldehyde
- SCHEMBL336024
- 1198016-41-9
- 5-chloro-6-(hydroxymethyl)-3-pyridinecarbaldehyde
- DA-37490
- IUJPCWGKHFMVQQ-UHFFFAOYSA-N
-
- Inchi: 1S/C7H6ClNO2/c8-6-1-5(3-10)2-9-7(6)4-11/h1-3,11H,4H2
- InChI Key: IUJPCWGKHFMVQQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C=O)=CN=C1CO
Computed Properties
- Exact Mass: 171.0087061g/mol
- Monoisotopic Mass: 171.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 50.2Ų
5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1198016-41-9 (5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde) Related Products
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